N-(Diphenylmethylene)aminoacetonitrile
Cat. No. B1297770
Key on ui cas rn:
70591-20-7
M. Wt: 220.27 g/mol
InChI Key: VRLJFRODHVSTIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07737300B2
Procedure details
A mixture of benzophenone imine (25 g, 0.138 mol, Aldrich) and aminoacetonitrile hydrochloride (25 g, 0.270 mol, Lancaster) in dichloromethane (1000 mL) was stirred in a 2 L Erlenmeyer flask under nitrogen at room temperature for 5 days. The reaction mixture was filtered to remove the precipitated ammonium chloride and the filtrate was evaporated to dryness in vacuo. The resulting residue was dissolved in ether (400 mL) washed with water (200 mL) and brine. After drying over magnesium sulfate the solution was evaporated to give (benzhydrylideneamino)acetonitrile (47.89 g).
Identifiers
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REACTION_CXSMILES
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[C:1](=[NH:14])([C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.Cl.[NH2:16][CH2:17][C:18]#N>ClCCl>[C:1](=[N:14][CH2:18][C:17]#[N:16])([C:8]1[CH:9]=[CH:10][CH:11]=[CH:12][CH:13]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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25 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(C1=CC=CC=C1)=N
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Name
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Quantity
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25 g
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Type
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reactant
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Smiles
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Cl.NCC#N
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Name
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Quantity
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1000 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred in a 2 L Erlenmeyer flask under nitrogen at room temperature for 5 days
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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to remove the precipitated ammonium chloride
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate was evaporated to dryness in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The resulting residue was dissolved in ether (400 mL)
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WASH
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Type
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WASH
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Details
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washed with water (200 mL) and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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After drying over magnesium sulfate the solution
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CUSTOM
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Type
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CUSTOM
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|
Details
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was evaporated
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Outcomes
Product
Details
Reaction Time |
5 d |
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)(C1=CC=CC=C1)=NCC#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 47.89 g | |
| YIELD: CALCULATEDPERCENTYIELD | 157.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
